N-(4-Ethoxy-3-methoxybenzyl)(1-phenylcyclopentyl)methanamine
Description
N-(4-Ethoxy-3-methoxybenzyl)(1-phenylcyclopentyl)methanamine is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes both benzyl and cyclopentylmethyl groups, making it a subject of interest for researchers.
Properties
Molecular Formula |
C22H29NO2 |
|---|---|
Molecular Weight |
339.5g/mol |
IUPAC Name |
1-(4-ethoxy-3-methoxyphenyl)-N-[(1-phenylcyclopentyl)methyl]methanamine |
InChI |
InChI=1S/C22H29NO2/c1-3-25-20-12-11-18(15-21(20)24-2)16-23-17-22(13-7-8-14-22)19-9-5-4-6-10-19/h4-6,9-12,15,23H,3,7-8,13-14,16-17H2,1-2H3 |
InChI Key |
LIOOOHDVCJZSIK-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1)CNCC2(CCCC2)C3=CC=CC=C3)OC |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CNCC2(CCCC2)C3=CC=CC=C3)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N-(4-Ethoxy-3-methoxybenzyl)(1-phenylcyclopentyl)methanamine typically involves multiple steps, starting with the preparation of the benzyl and cyclopentylmethyl intermediates. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield. Common reagents used in the synthesis include ethoxy and methoxy benzyl alcohols, which undergo various chemical transformations to form the final compound.
Industrial Production Methods: Industrial production of this compound may involve large-scale chemical reactors and continuous flow processes to optimize efficiency and scalability. The use of advanced purification techniques, such as chromatography and crystallization, ensures the final product meets the required standards for research and application.
Chemical Reactions Analysis
Types of Reactions: N-(4-Ethoxy-3-methoxybenzyl)(1-phenylcyclopentyl)methanamine undergoes several types of chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its functionality.
Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield various oxidized derivatives, while reduction reactions can produce reduced forms of the compound with different functional groups.
Scientific Research Applications
N-(4-Ethoxy-3-methoxybenzyl)(1-phenylcyclopentyl)methanamine has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it serves as a probe for studying cellular processes and interactions. In medicine, it has potential therapeutic applications, particularly in the development of new drugs targeting specific molecular pathways.
Mechanism of Action
The mechanism of action of N-(4-Ethoxy-3-methoxybenzyl)(1-phenylcyclopentyl)methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications and guide the design of more effective drugs.
Comparison with Similar Compounds
Similar Compounds: Similar compounds to N-(4-Ethoxy-3-methoxybenzyl)(1-phenylcyclopentyl)methanamine include other benzyl and cyclopentylmethyl derivatives with different substituents. These compounds share structural similarities but may exhibit distinct chemical and biological properties.
Uniqueness: The uniqueness of this compound lies in its specific combination of functional groups, which confer unique reactivity and potential applications. Comparing it with similar compounds can highlight its advantages and limitations, guiding further research and development.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
